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Compound of Interest

1-Benzyl-2,3-O-isopropylidene

Compound Name:
glycerol

Cat. No.: B043467

L Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of (S)-1-

Benzyl-2,3-O-isopropylidene glycerol, a chiral building block valuable in the synthesis of

various pharmaceutical compounds. This document details the chemical properties,

experimental protocols, and workflow for the preparation of this versatile intermediate.

Compound Identification and Properties

(S)-1-Benzyl-2,3-O-isopropylidene glycerol is a stable, chiral molecule frequently utilized in

the synthesis of complex organic structures. Its protected diol and reactive primary alcohol

functionalities make it a key intermediate.

Identifier

Value

Compound Name

(S)-1-Benzyl-2,3-O-isopropylidene glycerol

CAS Number

16495-03-7[1]

Molecular Formula

C13H1803[1]

Molecular Weight 222.28 g/mol [1]
Appearance Clear Yellow Oill
Storage 2-8°C Refrigerator
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Synthesis Overview

The synthesis of (S)-1-Benzyl-2,3-O-isopropylidene glycerol is typically achieved through the
benzylation of the commercially available (S)-(+)-1,2-Isopropylideneglycerol. This Williamson
ether synthesis involves the deprotonation of the primary alcohol followed by a nucleophilic
attack on a benzyl halide.

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis of (S)-1-Benzyl-2,3-O-
isopropylidene glycerol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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